Cas no 656810-09-2 (Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-)
656810-09-2 structure
Product Name:Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-
CAS No:656810-09-2
MF:C12H16O4
MW:224.253044128418
CID:397657
PubChem ID:24971964
Update Time:2025-04-19
Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-
- 3-ethoxy-4-(3-hydroxypropoxy)benzaldehyde
- DTXSID60648124
- 656810-09-2
- 3-ethoxy-4-(3-hydroxy-propoxy)-benzaldehyde
-
- Inchi: 1S/C12H16O4/c1-2-15-12-8-10(9-14)4-5-11(12)16-7-3-6-13/h4-5,8-9,13H,2-3,6-7H2,1H3
- InChI Key: FJVZNSMDTOOFBT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1OCC)CCCO
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
656810-09-2 (Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-) Related Products
- 120-25-2(4-Ethoxy-3-methoxybenzaldehyde)
- 1131-52-8(3-Ethoxy-4-methoxybenzaldehyde)
- 2029-94-9(3,4-Diethoxybenzaldehyde)
- 51301-87-2(4-butoxy-3-methoxybenzaldehyde)
- 131525-50-3(3,4-Bis(octyloxy)benzaldehyde)
- 117241-25-5(Benzaldehyde,3,4-bis(dodecyloxy)-)
- 2539-53-9(4-Ethoxy-3-hydroxybenzaldehyde)
- 121-32-4(Ethylvanillin)
- 34127-96-3(3-butoxy-4-methoxybenzaldehyde)
- 118468-34-1(3',4'-(Didecyloxy)benzaldehyde)
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